Dimethyl adipate

Specification

• Description: Dimethyl adipate belongs to the class of organic compounds known as fatty acid methyl esters. Fatty acid methyl esters are compounds containing a fatty acid that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=fatty aliphatic tail or organyl group and R'=methyl group. Dimethyl adipate exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Dimethyl adipate has been primarily detected in urine. Within the cell, dimethyl adipate is primarily located in the cytoplasm. Dimethyl adipate has a mild and nutty taste. Dimethyl adipate is a potentially toxic compound.; Dimethyl adipate is a colorless liquid. (USCG, 1999); Dimethyl adipate is a fatty acid methyl ester.
• CAS No.: 627-93-0
• Molecular Formula: C8H14O4
• Molecular Weight: 174.19 g/mol
• IUPAC Name: dimethyl hexanedioate
• Standard InChI: InChI=1S/C8H14O4/c1-11-7(9)5-3-4-6-8(10)12-2/h3-6H2,1-2H3
• Standard InChI Key: UDSFAEKRVUSQDD-UHFFFAOYSA-N
• SMILES: COC(=O)CCCCC(=O)OC
• Canonical SMILES: COC(=O)CCCCC(=O)OC
• Boiling Point: 228.2 to 230 °F at 14 mm Hg (USCG, 1999); 115 °C @ 13 mm Hg; 228.2-230°F at 14 mmHg
• Colorform: Liquid
• Flash Point: 225 °F (USCG, 1999); 225°F
• Melting Point: 46.4 °F (USCG, 1999); 10.3 °C; Mp 8 °; 8°C; 46.4°F